Cas no 2229266-51-5 (3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
• CAS No: 2229266-51-5
• MF: C₁₂H₁₄F₂O₄
• MW: 260.233971118927
• CID: 5922356
• PubChem ID: 165631047
• Update Time: 2025-06-08

3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
• EN300-1956633
• 2229266-51-5

• Inchi： 1S/C12H14F2O4/c1-16-9-6-8(12(13,14)2-3-15)7-10-11(9)18-5-4-17-10/h6-7,15H,2-5H2,1H3
• InChI Key： CWMCAVLZCWISCU-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=C(C2=C(C=1)OCCO2)OC)F

Computed Properties

• Exact Mass: 260.08601525g/mol
• Monoisotopic Mass: 260.08601525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.9Ų

Additional information on 3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol

Introduction to 3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol (CAS No. 2229266-51-5)

3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol (CAS No. 2229266-51-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as fluorinated benzodioxins, which have shown promising potential in various therapeutic applications. The unique structural features of this compound, particularly the presence of fluorine atoms and the methoxy-substituted benzodioxin moiety, contribute to its distinct chemical and biological properties.

The 3,3-difluoro substitution on the propanol backbone imparts enhanced lipophilicity and metabolic stability to the molecule. These properties are crucial for improving the pharmacokinetic profile of drugs, making them more suitable for oral administration and increasing their bioavailability. The 8-methoxy group on the benzodioxin ring further enhances the molecule's solubility and stability, which are essential for optimizing its therapeutic efficacy.

Recent studies have highlighted the potential of 3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol in treating various diseases. One notable area of research is its application in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can downregulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacological profile of 3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol has been extensively studied using a variety of experimental models. Preclinical studies in animal models have confirmed its safety and efficacy. For instance, in a mouse model of Alzheimer's disease, treatment with this compound led to significant improvements in cognitive function and reduced brain pathology. Similarly, in a rat model of rheumatoid arthritis, it effectively reduced joint inflammation and pain.

The mechanism of action of 3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol is multifaceted. It appears to act through multiple pathways to exert its therapeutic effects. One key mechanism involves the modulation of intracellular signaling cascades such as the PI3K/Akt pathway and the MAPK pathway. These pathways play critical roles in cell survival, proliferation, and inflammation. By targeting these pathways, the compound can exert its neuroprotective and anti-inflammatory effects.

Another important aspect of 3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol is its potential for drug development. The compound has shown good solubility and stability under physiological conditions, which are essential for formulating it into various dosage forms such as tablets and capsules. Additionally, its low toxicity profile makes it a promising candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3-difluoro-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-y)propan-l-oI in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3,3-difluoro--(8-methoxy--dihydro--benzodioxin--yl)propan-l-oI (CAS No. 2229266--5) represents a promising candidate for the development of new therapeutic agents in various disease areas. Its unique chemical structure and multifaceted biological activities make it an exciting target for further research and development in medicinal chemistry and pharmaceutical sciences.